Cas no 3261-89-0 ( )

• Product Name: &nbsp
• CAS No: 3261-89-0
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 917111
• PubChem ID: 346847
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-4-oxo-4-phenylbutanenitrile
• (+-)-4-Oxo-4-phenyl-2-(4-methoxy-phenyl)-buttersaeure-nitril
• (phenyl)-[2-(4-methoxyphenyl)-2-cyanoethyl]-ketone
• 2-(4-Methoxy-phenyl)-3-benzoyl-propionitril
• 2-(4-Methoxy-phenyl)-4-oxo-4-phenyl-butyronitril
• 2-(4-methoxy-phenyl)-4-oxo-4-phenyl-butyronitrile
• AC1L85X7
• NSC405178
• SureCN6204424
• DTXSID40323922
• DB-291879
• 2-(4-methoxyphenyl)-4-phenyl-4-oxobutyronitrile
• 3261-89-0
• NSC-405178
• SCHEMBL6204424
• NSC 405178
•  

• Inchi： 1S/C17H15NO2/c1-20-16-9-7-13(8-10-16)15(12-18)11-17(19)14-5-3-2-4-6-14/h2-10,15H,11H2,1H3
• InChI Key： IVFDCPLFZOXQFJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C#N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 265.11035
• Monoisotopic Mass: 265.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 465.3°C at 760 mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.572
• PSA: 50.09
• LogP: 3.57538